Cas no 1805518-76-6 (2,3-Bis(trifluoromethyl)-4-cyanobenzamide)

• Product Name: 2,3-Bis(trifluoromethyl)-4-cyanobenzamide
• CAS No: 1805518-76-6
• MF: C₁₀H₄F₆N₂O
• MW: 282.141983032227
• CID: 4960081
• Update Time: 2025-10-17

2,3-Bis(trifluoromethyl)-4-cyanobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-cyanobenzamide

• Inchi： 1S/C10H4F6N2O/c11-9(12,13)6-4(3-17)1-2-5(8(18)19)7(6)10(14,15)16/h1-2H,(H2,18,19)
• InChI Key： HYQZVZVNAVCYPW-UHFFFAOYSA-N
• SMILES： FC(C1C(C(N)=O)=CC=C(C#N)C=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 407
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9

Additional information on 2,3-Bis(trifluoromethyl)-4-cyanobenzamide

2,3-Bis(trifluoromethyl)-4-cyanobenzamide

The compound CAS No. 1805518-76-6, also known as 2,3-Bis(trifluoromethyl)-4-cyanobenzamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials development.

The molecular structure of 2,3-Bis(trifluoromethyl)-4-cyanobenzamide is characterized by the presence of two trifluoromethyl groups at the 2 and 3 positions of the benzamide ring, along with a cyano group at the 4 position. This arrangement imparts the molecule with high stability, electronic versatility, and reactivity, making it a valuable component in synthetic chemistry.

Recent studies have highlighted the role of 2,3-Bis(trifluoromethyl)-4-cyanobenzamide in medicinal chemistry. Researchers have explored its potential as a building block for designing bioactive compounds targeting various therapeutic areas, including cancer and infectious diseases. The trifluoromethyl groups are known to enhance the lipophilicity and metabolic stability of molecules, which are critical properties for drug candidates.

In addition to its medicinal applications, this compound has been investigated for its role in agrochemicals. The cyano group and trifluoromethyl substituents contribute to the molecule's ability to interact with biological systems, making it a promising candidate for developing pesticides and herbicides with improved efficacy and reduced environmental impact.

The synthesis of 2,3-Bis(trifluoromethyl)-4-cyanobenzamide involves a multi-step process that typically includes nucleophilic substitution reactions and amide bond formation. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, further enhancing its applicability in industrial settings.

From a materials science perspective, this compound has been studied for its potential in creating advanced polymers and coatings. Its unique electronic properties make it suitable for applications in optoelectronics and high-performance materials.

In conclusion, CAS No. 1805518-76-6, or 2,3-Bis(trifluoromethyl)-4-cyanobenzamide, represents a versatile building block with wide-ranging applications across multiple disciplines. Its structural features and reactivity continue to drive innovative research efforts aimed at unlocking its full potential in drug discovery, agrochemicals, and materials science.